Cas no 1133712-96-5 (Letrozole-d)

Letrozole-d structure
Letrozole-d structure
Product Name:Letrozole-d
CAS No:1133712-96-5
MF:C17H11N5
MW:289.327389001846
CID:1066978
PubChem ID:25235893
Update Time:2024-11-06

Letrozole-d Chemical and Physical Properties

Names and Identifiers

    • [2H4]-Letrozole
    • Letrozole-d4 (major)
    • Letrozole-d4
    • Letrozole-d
    • 4-[(4-cyanophenyl)-(1,2,4-triazol-1-yl)methyl]-2,3,5,6-tetradeuteriobenzonitrile
    • DA-64925
    • 1133712-96-5
    • Lelrozol
    • 4,4'-(1H-1,2,4-Triazol-1-ylmethylene)bisbenzonitrile-d4
    • HY-14248S
    • G13629
    • CS-0200870
    • Inchi: 1S/C17H11N5/c18-9-13-1-5-15(6-2-13)17(22-12-20-11-21-22)16-7-3-14(10-19)4-8-16/h1-8,11-12,17H/i1D,2D,5D,6D
    • InChI Key: HPJKCIUCZWXJDR-NMRLXUNGSA-N
    • SMILES: N1(C=NC=N1)C(C1C=CC(C#N)=CC=1)C1C([2H])=C([2H])C(C#N)=C([2H])C=1[2H]

Computed Properties

  • Exact Mass: 289.12655236g/mol
  • Monoisotopic Mass: 289.12655236g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.3
  • XLogP3: 2.7

Letrozole-d Pricemore >>

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